![molecular formula C6H7N3 B168104 6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine CAS No. 1245646-68-7](/img/structure/B168104.png)
6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine
Overview
Description
The compound “6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine” is a nitrogen-containing heterocycle . It is a biologically active scaffold that contains pyrrole and pyrazine rings . Compounds with this scaffold have exhibited various biological activities .
Synthesis Analysis
The synthesis of “6,7-dihydro-5H-pyrrolo[2,3-c]pyridazines” has been achieved using a "Catalyst-Free Tandem Hydroamination-S N Ar sequence" . This method involves cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
Pyrrolopyrazines, including “this compound”, are classified into three chemical categories with two or three nitrogen atoms . This structure includes a pyrrole ring and a pyrazine ring .Scientific Research Applications
Synthesis and Chemical Properties
- Efficient, operationally simple synthesis of 6,7-dihydro-5H-pyrrolo[2,3-c]pyridazines has been reported, utilizing mild reagents under catalyst-free conditions, expanding the scope of pyridazine chemistry for the synthesis of novel drug-like molecules (Turkett et al., 2020).
- Novel chromophores including pyrrolo[2,3-c]pyrazol-3(2H)-ones have been synthesized, demonstrating unique spectral characteristics in various solvents (Taghva & Kabirifard, 2020).
- Chemiluminogens containing 2,3-dihydro-pyrrolo[3,4-d]pyridazine-1,4-dione scaffolds exhibit chemiluminescent properties, useful in sensing applications (Algi et al., 2017).
- Regioselective aluminium chloride induced heteroarylation of pyrrolo[1,2-b]pyridazines has been studied, offering a novel synthesis method with applications in chemical research (Pal et al., 2002).
Applications in Material Science
- Synthesis of electrochemically polymerizable compounds with 2,3-dihydro-pyrrolo[3,4-d]pyridazine-1,4-dione structures, showing electrochromic features, relevant in material science applications (Ye et al., 2014).
Biological Applications
- Novel 5,7-disubstituted 6-amino-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitriles have been synthesized as potential protein kinase inhibitors with antiproliferative activity, indicating their significance in cancer research (Dubinina et al., 2006).
- Pyrrolo[1,2-a]imidazole derivatives show antibacterial and antifungal activity, demonstrating the potential of 6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine structures in antimicrobial research (Demchenko et al., 2021).
Crystallography and Structural Analysis
- X-ray structural analysis of 6,7-dihydro-1,4-di(2′-pyridyl)-5H-cyclopenta[d]pyridazine ligand reveals its conformation, important for understanding molecular interactions in crystal engineering (Zaghal et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3/c1-3-7-6-5(1)2-4-8-9-6/h2,4H,1,3H2,(H,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOFJVUQBKQTXRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C1C=CN=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50620858 | |
Record name | 6,7-Dihydro-5H-pyrrolo[2,3-c]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50620858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1245646-68-7 | |
Record name | 6,7-Dihydro-5H-pyrrolo[2,3-c]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50620858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.